Cas no 136-83-4 (Phenol, 2-nonyl-)

• Product Name: Phenol, 2-nonyl-
• CAS No: 136-83-4
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 211662
• PubChem ID: 67296
• Update Time: 2025-04-19

Phenol, 2-nonyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-nonyl-
• 2-nonylphenol
• o-nonylphenol
• 2-n-nonylphenol
• EINECS 205-263-7
• AKOS015889917
• DTXSID9073125
• UNII-24R8721A3S
• Phenol, 2-nonyl-; Phenol, o-nonyl- (6CI,8CI); 2-Nonylphenol; o-Nonylphenol; 2-n-Nonylphenol
• Ortho-n-nonyl-phenol
• 25154-52-3
• FT-0658329
• SNQQPOLDUKLAAF-UHFFFAOYSA-N
• Nonyl phenol
• 136-83-4
• AS-56574
• NS00003975
• 24R8721A3S
• Phenol, nonyl-
• 2-n-nonyl-phenol
• n-Nonylphenol
• BIDD:ER0079
• Q27253871
• SCHEMBL15886
• DTXCID0034352
• Nonylphenol (mixture of 2-, 3-, 4-isomers)
• 1ST8703

• MDL： MFCD09970712
• Inchi： 1S/C15H24O/c1-2-3-4-5-6-7-8-11-14-12-9-10-13-15(14)16/h9-10,12-13,16H,2-8,11H2,1H3
• InChI Key： SNQQPOLDUKLAAF-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CCCCCCCCC

Computed Properties

• Exact Mass: 220.18282
• Monoisotopic Mass: 220.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 20.2

Experimental Properties

• Boiling Point: 293-297 deg C
• PSA: 20.23
• LogP: log Kow = 5.71 (average of 3 isomers)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids